Cas no 1783698-57-6 (1,2-benzoxazole-5-sulfonamide)

• Product Name: 1,2-benzoxazole-5-sulfonamide
• CAS No: 1783698-57-6
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• MDL: MFCD30725969
• CID: 5171970
• PubChem ID: 67691520
• Update Time: 2026-03-04

1,2-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazole-5-sulfonic acid amide
• 1,2-benzoxazole-5-sulfonamide

• MDL： MFCD30725969
• Inchi： 1S/C7H6N2O3S/c8-13(10,11)6-1-2-7-5(3-6)4-9-12-7/h1-4H,(H2,8,10,11)
• InChI Key： HYSJXGOSPJYLHM-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(S(N)(=O)=O)C=C2)C=N1

Computed Properties

• Exact Mass: 198.00991323g/mol
• Monoisotopic Mass: 198.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1,2-benzoxazole-5-sulfonamide

Comprehensive Analysis of 1,2-Benzoxazole-5-sulfonamide (CAS No. 1783698-57-6): Properties, Applications, and Research Insights

The compound 1,2-benzoxazole-5-sulfonamide (CAS No. 1783698-57-6) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals and material science. As a sulfonamide derivative, it belongs to a class of compounds known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes like carbonic anhydrase, which is linked to conditions such as glaucoma and cancer.

One of the most searched questions related to 1,2-benzoxazole-5-sulfonamide is its synthesis method and solubility profile. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, making it suitable for formulation in drug delivery systems. Its molecular weight and logP value further suggest favorable pharmacokinetic properties, a topic frequently queried in academic and industrial research forums.

In the context of green chemistry, 1783698-57-6 has been evaluated for its environmental impact, aligning with the growing demand for sustainable chemical processes. Recent publications highlight its potential as a biodegradable intermediate in agrochemicals, addressing concerns about persistent organic pollutants. This aligns with trending searches on eco-friendly sulfonamides and green synthesis pathways.

The structure-activity relationship (SAR) of 1,2-benzoxazole-5-sulfonamide is another hot topic, with computational models predicting its binding affinity to protein targets. These insights are crucial for medicinal chemists optimizing lead compounds, as evidenced by the surge in searches for AI-driven drug design and molecular docking studies involving sulfonamide scaffolds.

From an industrial perspective, 1783698-57-6 is being investigated for its role in functional materials, such as organic semiconductors and photoactive polymers. Its electron-withdrawing sulfonamide group enhances charge transport properties, a feature highly sought after in optoelectronic applications. This connects to popular queries about organic electronics and next-generation OLED materials.

Quality control protocols for 1,2-benzoxazole-5-sulfonamide often involve HPLC purity analysis and spectroscopic characterization (e.g., NMR, FT-IR), topics frequently searched by analytical chemists. Regulatory databases emphasize the importance of ICH guidelines in its pharmaceutical standardization, reflecting broader industry concerns about API impurities and GMP compliance.

Emerging studies also explore its synergistic effects with other heterocycles, particularly in combination therapies for resistant infections. This resonates with current searches on antibiotic adjuvants and multi-target therapeutics, positioning CAS 1783698-57-6 as a versatile building block in modern pharmacology.

In summary, 1,2-benzoxazole-5-sulfonamide represents a multifaceted compound with expanding relevance across disciplines. Its intersection with trending topics like precision medicine, sustainable chemistry, and advanced materials ensures continued interest from both scientific communities and search engines, underscoring the need for up-to-date, specialized reviews on this molecule.